Cas no 2680847-67-8 (6-Bromo-5-acetamidopyrazine-2-carboxylic acid)

• Product Name: 6-Bromo-5-acetamidopyrazine-2-carboxylic acid
• CAS No: 2680847-67-8
• MF: C₇H₆BrN₃O₃
• MW: 260.044840335846
• CID: 5653166
• PubChem ID: 165907228
• Update Time: 2025-10-31

6-Bromo-5-acetamidopyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28280716
• 2680847-67-8
• 6-bromo-5-acetamidopyrazine-2-carboxylic acid
• 6-Bromo-5-acetamidopyrazine-2-carboxylic acid

• Inchi： 1S/C7H6BrN3O3/c1-3(12)10-6-5(8)11-4(2-9-6)7(13)14/h2H,1H3,(H,13,14)(H,9,10,12)
• InChI Key： MQHPXQGWILZKGY-UHFFFAOYSA-N
• SMILES： BrC1C(=NC=C(C(=O)O)N=1)NC(C)=O

Computed Properties

• Exact Mass: 258.95925g/mol
• Monoisotopic Mass: 258.95925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 92.2Ų

Additional information on 6-Bromo-5-acetamidopyrazine-2-carboxylic acid

Introduction to 6-Bromo-5-acetamidopyrazine-2-carboxylic Acid (CAS No. 2680847-67-8)

6-Bromo-5-acetamidopyrazine-2-carboxylic acid (CAS No. 2680847-67-8) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound belongs to the class of pyrazine carboxylic acids and features a bromine substituent and an acetamide group, which contribute to its unique chemical properties and biological activities.

The molecular structure of 6-Bromo-5-acetamidopyrazine-2-carboxylic acid is characterized by a pyrazine ring with a carboxylic acid group at the 2-position, an acetamide group at the 5-position, and a bromine atom at the 6-position. The presence of these functional groups imparts specific reactivity and solubility characteristics, making it an attractive candidate for synthetic chemistry and drug discovery.

In recent years, there has been growing interest in the development of pyrazine derivatives due to their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. 6-Bromo-5-acetamidopyrazine-2-carboxylic acid has been the subject of several studies that have explored its potential applications in medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent antiproliferative activity against various cancer cell lines, suggesting its potential as a lead compound for anticancer drug development.

The bromine substituent in 6-Bromo-5-acetamidopyrazine-2-carboxylic acid plays a crucial role in modulating its biological activity. Brominated compounds are known for their ability to interact with specific biological targets, such as enzymes and receptors, which can be leveraged for therapeutic purposes. Additionally, the acetamide group contributes to the compound's solubility and stability, making it suitable for formulation into various pharmaceutical dosage forms.

Synthetic methods for the preparation of 6-Bromo-5-acetamidopyrazine-2-carboxylic acid have been well-documented in the literature. One common approach involves the condensation of 6-bromopyrazine-2-carboxylic acid with acetyl chloride or acetic anhydride in the presence of a base. This reaction typically proceeds via an intermediate amide formation step, followed by hydrolysis to yield the final product. The synthetic route is highly efficient and can be scaled up for industrial production.

The physicochemical properties of 6-Bromo-5-acetamidopyrazine-2-carboxylic acid, such as its melting point, solubility, and stability, have been extensively studied. These properties are essential for understanding its behavior in different environments and for optimizing its use in various applications. For example, its high solubility in polar solvents makes it suitable for use in solution-based reactions and formulations.

In addition to its potential as a therapeutic agent, 6-Bromo-5-acetamidopyrazine-2-carboxylic acid has also shown promise as a building block for the synthesis of more complex molecules. Its reactivity with various functional groups allows chemists to introduce additional substituents or modify existing ones, thereby expanding its utility in synthetic chemistry. This versatility has led to its use in the development of novel materials and compounds with unique properties.

The safety profile of 6-Bromo-5-acetamidopyrazine-2-carboxylic acid has been evaluated through extensive toxicity studies. These studies have demonstrated that the compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed. However, as with any chemical compound, appropriate handling and storage precautions should be followed to ensure safety.

In conclusion, 6-Bromo-5-acetamidopyrazine-2-carboxylic acid (CAS No. 2680847-67-8) is a promising compound with a wide range of potential applications in chemical and pharmaceutical research. Its unique molecular structure and favorable physicochemical properties make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the biological activities and therapeutic potential of this compound will emerge.